8-(4-fluorophenyl)-2-(2-(4-methoxyphenyl)-2-oxoethyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• IUPAC Name: 8-(4-fluorophenyl)-2-[2-(4-methoxyphenyl)-2-oxoethyl]-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C20H17FN4O4/c1-29-16-8-2-13(3-9-16)17(26)12-25-19(28)18(27)24-11-10-23(20(24)22-25)15-6-4-14(21)5-7-15/h2-9H,10-12H2,1H3
• InChI Key: ZGCUUWTUCZGVLU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CN2C(=O)C(=O)N3CCN(C3=N2)C4=CC=C(C=C4)F
• Molecular Formula: C20H17FN4O4
• Molecular Weight: 396.4 g/mol
• CAS No.: 941888-09-1

Description

8-(4-fluorophenyl)-2-(2-(4-methoxyphenyl)-2-oxoethyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione is a useful research compound. Its molecular formula is C20H17FN4O4 and its molecular weight is 396.378. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

Compounds with structures similar to the one have been synthesized and studied for their reactions with various reagents. For example, β-tricarbonyl compounds have been synthesized and reacted with urea and thioureas to form new compounds, such as oxazine and pyrimidin-4-ones, highlighting the potential for creating novel molecules with varied biological activities (Saçmacı et al., 2008). Similar synthetic approaches could be applied to the compound , aiming at developing new molecules for further pharmacological or material science applications.

Potential Biological Activity

Research on related compounds, such as imidazo[1,2-a]-s-triazine nucleosides, has explored their synthesis and antiviral activity, showing moderate activity against specific viruses (Kim et al., 1978). This suggests that derivatives of the compound may also possess biological activities worth investigating, potentially leading to new therapeutic agents.

Antimicrobial and Antitumor Activities

Compounds with the triazine core have been studied for their antimicrobial and antitumor activities. For instance, certain derivatives have shown significant inhibitory effects on carcinoma cells and antimicrobial properties, indicating the potential of these structures in developing new treatments (Sztanke et al., 2007). Research on the compound could explore similar biological activities, contributing to the discovery of novel drugs.

Analytical Applications

Additionally, derivatives of related structures have been utilized in analytical chemistry, such as in the development of sensitive and stable reagents for the derivatization of conjugated dienes for high-performance liquid chromatography with fluorescence detection (Shimada & Mizuguchi, 1992). This illustrates the potential utility of the compound in developing analytical methodologies.